2-[(3-{[(2-Methoxyethyl)amino]carbonyl}anilino)-carbonyl]benzoic acid

Specification

• CAS No.: 940540-44-3
• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3g/mol
• IUPAC Name: 2-[[3-(2-methoxyethylcarbamoyl)phenyl]carbamoyl]benzoic acid
• Standard InChI: InChI=1S/C18H18N2O5/c1-25-10-9-19-16(21)12-5-4-6-13(11-12)20-17(22)14-7-2-3-8-15(14)18(23)24/h2-8,11H,9-10H2,1H3,(H,19,21)(H,20,22)(H,23,24)
• Standard InChI Key: VTTGIUMIJSSPSP-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2C(=O)O
• Canonical SMILES: COCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2C(=O)O

Introduction

Overview of the Compound

2-[(3-{[(2-Methoxyethyl)amino]carbonyl}anilino)-carbonyl]benzoic acid is a complex organic molecule characterized by:

• A benzoic acid core.

• Substituents including a methoxyethyl group and an aniline derivative.

• Multiple functional groups such as carboxylic acids and amides, which suggest potential reactivity and biological activity.

Its structure indicates potential uses in pharmaceuticals, materials science, or as an intermediate in organic synthesis.

Structural Analysis

The compound contains:

• Carboxylic Acid Group (-COOH): This group is typically involved in hydrogen bonding and can enhance solubility in polar solvents.

• Amide Linkages (-CONH-): These groups are stable and often found in biologically active molecules.

• Methoxyethyl Substituent (-OCH2CH2): This moiety may increase lipophilicity or influence molecular interactions.

Synthesis Pathways

Although specific synthesis methods are unavailable for this compound, general strategies might include:

• Amide Bond Formation: Using carboxylic acids and amines with coupling agents like EDCI or DCC.

• Substitution Reactions: Introducing the methoxyethyl group via nucleophilic substitution.

• Stepwise Assembly: Constructing the molecule through sequential addition of functional groups.

Potential Applications

Given its structure:

• Pharmaceuticals: The compound could act as a drug candidate or intermediate due to its functional groups conducive to binding biological targets.

• Material Science: Amide-containing compounds are often used in polymers or coatings.

• Biological Studies: Similar structures are tested for enzyme inhibition or receptor binding.

Research Directions

Future studies could involve:

• Synthesis Optimization: Developing efficient routes to produce the compound at scale.

• Biological Evaluation: Screening for antimicrobial, anticancer, or anti-inflammatory properties.

• Computational Modeling: Predicting interactions with biological targets using molecular docking.